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Compound of Interest

Compound Name: Icmt-IN-30

Cat. No.: B15137474 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Icmt-IN-30 (CAS No. 1313603-14-3) is

publicly available. The following guidance is based on general best practices for handling

potent, solid, small-molecule enzyme inhibitors and should be supplemented by a thorough risk

assessment conducted by qualified personnel in your institution.

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Icmt-IN-30, a potent inhibitor of Isoprenylcysteine

Carboxyl Methyltransferase (ICMT). Adherence to these guidelines is essential to ensure

personal safety and proper experimental conduct.

Chemical and Physical Properties
A summary of the known properties of Icmt-IN-30 is presented below.

Property Value

CAS Number 1313603-14-3

Molecular Formula C₁₉H₂₅NOS

Molecular Weight 315.47 g/mol

Physical Form Solid

IC₅₀ 0.27 µM for ICMT
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Personal Protective Equipment (PPE)
Given the potent nature of Icmt-IN-30 as an enzyme inhibitor, a comprehensive PPE strategy

is mandatory to prevent accidental exposure.

PPE Category Recommended Equipment

Hand Protection

Wear double-layered, powder-free nitrile gloves

at all times.[1] Change gloves immediately if

contaminated, torn, or punctured. Regularly

inspect gloves for any signs of degradation.

Eye Protection

Use chemical safety goggles with side shields

that meet ANSI Z87.1 or equivalent standards.

[2][3] A face shield may be required for

procedures with a high risk of splashing.[4]

Body Protection

A lab coat is the minimum requirement. For

procedures involving larger quantities or with a

higher risk of contamination, a disposable,

chemical-resistant gown or coverall is

recommended.[4] Ensure clothing provides

maximum skin coverage.[2]

Respiratory Protection

Work with solid Icmt-IN-30 in a certified

chemical fume hood or a ventilated balance

enclosure to minimize inhalation of dust

particles.[5] If these are not available, a NIOSH-

approved respirator with a particulate filter (e.g.,

N95 or higher) should be used.[1][4] A full risk

assessment should determine the appropriate

level of respiratory protection.

Operational Plan: Handling and Storage
Strict adherence to the following procedures will minimize the risk of exposure and cross-

contamination.

Receiving and Storage:
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Upon receipt, visually inspect the container for any damage or leaks.

Label the container clearly with the compound name, CAS number, date received, and

relevant hazard warnings.

Store Icmt-IN-30 in a cool, dry, and well-ventilated area, segregated from incompatible

materials.[5] Keep the container tightly sealed.

Weighing and Solution Preparation:

All handling of solid Icmt-IN-30 must be performed in a designated containment area, such

as a chemical fume hood or a powder-handling glove box.[5]

Use dedicated spatulas and weighing boats. Decontaminate all equipment thoroughly after

use.

When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Disposal Plan
All waste containing Icmt-IN-30 must be treated as hazardous chemical waste.

Solid Waste:

Contaminated solid waste, including empty containers, gloves, weighing papers, and

disposable lab coats, should be collected in a dedicated, clearly labeled hazardous waste

container.

The container must be kept sealed when not in use and stored in a designated satellite

accumulation area.[6]

Liquid Waste:

Solutions containing Icmt-IN-30 should be collected in a separate, sealed, and clearly

labeled hazardous waste container.

Do not dispose of Icmt-IN-30 solutions down the drain.[7][8]
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Follow your institution's specific guidelines for the disposal of hazardous chemical waste.[6]

[7][8]

Experimental Protocol: Inhibition of
Isoprenylcysteine Carboxyl Methyltransferase
(ICMT)
Icmt-IN-30 is a potent inhibitor of ICMT, an enzyme crucial for the post-translational

modification of proteins containing a C-terminal "CaaX box" motif, most notably Ras family

GTPases.[9][10][11]

Key Experimental Steps:

Cell Culture: Culture cells of interest (e.g., cancer cell lines with Ras mutations) under

standard conditions.

Treatment: Treat cells with varying concentrations of Icmt-IN-30 (typically in the nanomolar

to low micromolar range) dissolved in a suitable solvent (e.g., DMSO). Include a vehicle

control (solvent only).

Incubation: Incubate the cells for a predetermined period to allow for the inhibition of ICMT.

Analysis of Downstream Signaling: Lyse the cells and perform Western blotting to analyze

the phosphorylation status of key proteins in the Ras downstream signaling pathways, such

as ERK and Akt. A decrease in the phosphorylation of these proteins would indicate

successful inhibition of the pathway.[12]

Functional Assays: Perform functional assays to assess the biological consequences of

ICMT inhibition, such as cell proliferation assays (e.g., MTT or BrdU incorporation),

apoptosis assays (e.g., caspase-3/7 activity or Annexin V staining), or cell migration assays.

Signaling Pathway Visualization
The following diagram illustrates the role of ICMT in the Ras signaling pathway and the point of

inhibition by Icmt-IN-30.
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Caption: Inhibition of ICMT by Icmt-IN-30 disrupts Ras protein methylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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